Water-d1
Overview
Description
Water-d1 is a stable isotope of water that contains a deuterium atom instead of a hydrogen atom. The use of water-d1 in scientific research has increased in recent years, particularly in the field of biochemistry. The unique properties of water-d1 make it an ideal tool for studying biochemical and physiological processes.
Scientific Research Applications
Efficient Water Oxidation and Artificial Photosynthesis
Water is crucial for efficient carbohydrate production from carbon dioxide in nature. Research has shown that bioinspired electrodes, made by assembling oxygen-evolving polyoxometalate clusters with multiwalled carbon nanotubes, can lead to efficient and stable oxygen-evolving anodes. This advancement brings us closer to artificial devices capable of splitting water to produce oxygen and hydrogen continuously, which is a significant step towards generating hydrogen as a carbon-free fuel (Toma et al., 2010).
Desalination Technology for Sports Beverage Production
Research in the field of water purification has led to the development of improved methods for desalinating natural mineral water. This technology is particularly relevant in the production of beverages for athletes, highlighting the application of water science in enhancing the quality of sports drinks (Kovalenko et al., 2014).
Separation of Deuterium Water from Natural Water
Deuterium water (D2O) is a strategic material with applications in nuclear energy generation and scientific research. The development of a macroscopic heterostructure membrane, which can efficiently separate D2O from natural water at room temperature, represents a breakthrough. This method does not require ultralow temperatures, high energy, complex equipment, or toxic chemicals, making it viable for large-scale industrial applications (Liang et al., 2022).
Water's Role in Socio-Hydrology
The role of water in the development of society has been increasingly emphasized, particularly in the context of sustainable societal development in a changing environment. The International Association of Hydrological Sciences has launched initiatives to promote scientific research aimed at addressing global and local water challenges, demonstrating the integral role of water in socio-hydrological studies (Montanari, 2015).
Deep Learning in Water Resources Research
Deep learning (DL) has been identified as a tool that can address major challenges in water sciences, including data discoverability, hydrologic scaling, and parameter regionalization. DL's application in water research is diverse, ranging from information extraction from image-like data to sequential data analysis, thereby propelling advances in water sciences (Shen, 2017).
properties
CAS RN |
14940-63-7 |
|---|---|
Product Name |
Water-d1 |
Molecular Formula |
HDO H2O |
Molecular Weight |
19.021 g/mol |
InChI |
InChI=1S/H2O/h1H2/i/hD |
InChI Key |
XLYOFNOQVPJJNP-DYCDLGHISA-N |
Isomeric SMILES |
[2H]O |
SMILES |
O |
Canonical SMILES |
O |
Other CAS RN |
14940-63-7 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
